Cas no 494862-30-5 (2-(3,5-difluorophenyl)propanal)

2-(3,5-difluorophenyl)propanal structure

494862-30-5 structure

Product Name:2-(3,5-difluorophenyl)propanal

CAS No:494862-30-5

Molecular Formula:

Molecular Weight:

MDL:MFCD23098653

CID:4654139

PubChem ID:20610108

2-(3,5-difluorophenyl)propanal Properties

Names and Identifiers

- 2-(3,5-difluorophenyl)propanal
- MDL： MFCD23098653

2-(3,5-difluorophenyl)propanal Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01ANKH-50mg	Benzeneacetaldehyde, 3,5-difluoro-a-methyl-	494862-30-5	95%	50mg	$229.00	2025-03-19
A2B Chem LLC	AV75921-50mg	Benzeneacetaldehyde, 3,5-difluoro-a-methyl-	494862-30-5	95%	50mg	$219.00	2024-04-19
Aaron	AR01ANST-50mg	Benzeneacetaldehyde, 3,5-difluoro-a-methyl-	494862-30-5	95%	50mg	$265.00	2025-02-09
Enamine	EN300-226217-0.05g	2-(3,5-difluorophenyl)propanal	494862-30-5	95%	0.05g	$174.0	2024-06-20
TRC	D456673-10mg	2-(3,5-difluorophenyl)propanal	494862-30-5		10mg	$ 50.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01016750-1g	2-(3,5-Difluorophenyl)propanal	494862-30-5	95%	1g	￥3717.0	2024-04-18

2-(3,5-difluorophenyl)propanal Related Literature

1. Metal–organic tube or layered assembly: reversible sheet-to-tube transformation and adaptive recognition†

Luyao Liu,Kang Zhou,Zixiao Hong,Qihui Chen,Feilong Jiang,Daqiang Yuan,Qingfu Sun,Maochun Hong Chem. Sci., 2020,11, 9818-9826
2. On the outside looking in: rethinking the molecular mechanism of 1,3-dipolar cycloadditions from the perspective of bonding evolution theory. The reaction between cyclic nitrones and ethyl acrylate†

A. I. Adjieufack,I. M. Ndassa,I. Patouossa,J. K. Mbadcam,V. S. Safont,M. Oliva,J. Andrés Phys. Chem. Chem. Phys., 2017,19, 18288-18302
3. Outstanding Reviewers for Chemical Society Reviews in 2022

Chem. Soc. Rev., 2023,52, 4842-4842
4. Reactivity of mono- and divalent aluminium compounds towards group 15 nanoparticles†

Adrian Hauser,Luca Münzfeld,Peter W. Roesky Chem. Commun., 2021,57, 5503-5506
5. Electron transfer and exciplex chemistry of functionalized nanocarbons: effects of electronic coupling and donor dimerization

Tomokazu Umeyama Nanoscale Horiz., 2018,3, 352-366
6. Polyfluoroarenes. Part XII. Some azoxy-compounds and benzotriazoles

J. Chem. Soc. C, 1970, 1519-1523
7. Heats of immersion of pure and doped magnesia in cyclohexane. Effects of micropores

Discuss. Faraday Soc., 1971,52, 187-195
8. A new monoclinic phase of superconducting Tl2Ba2CuO6+δ

Chem. Commun., 1997, 435-436
9. Monolayer InSe photodetector with strong anisotropy and surface-bound excitons†

Siyan Gao,Liang Liu,Bo Wen,Xi Zhang Phys. Chem. Chem. Phys., 2021,23, 6075-6083
10. Superior rate performance of Li3V2(PO4)3 co-modified by Fe-doping and rGO-incorporation

Zhen Li,Xue-Lin Yang,Hua-Bin Sun,Yun-Hui Huang,Gan Liang RSC Adv., 2016,6, 10334-10340

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

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